Cas no 1207351-15-2 (5-ethynyl-1H-pyrazolo[3,4-b]pyridine)

5-Ethynyl-1H-pyrazolo[3,4-b]pyridine is a heterocyclic compound featuring a pyrazolo[3,4-b]pyridine core with an ethynyl substituent at the 5-position. This structure offers versatile reactivity, particularly in click chemistry and cross-coupling reactions, due to the terminal alkyne functionality. Its fused bicyclic system enhances stability while maintaining synthetic utility, making it valuable in pharmaceutical and materials science research. The compound serves as a key intermediate for constructing complex molecular architectures, including kinase inhibitors and other biologically active scaffolds. Its well-defined reactivity profile and compatibility with diverse reaction conditions underscore its utility in medicinal chemistry and drug discovery applications.
5-ethynyl-1H-pyrazolo[3,4-b]pyridine structure
1207351-15-2 structure
Product Name:5-ethynyl-1H-pyrazolo[3,4-b]pyridine
CAS No:1207351-15-2
MF:C8H5N3
MW:143.145400762558
MDL:MFCD22187975
CID:2617244
PubChem ID:57416289
Update Time:2025-06-13

5-ethynyl-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-ethynyl-1H-pyrazolo[3,4-b]pyridine
    • MFCD22187975
    • CS-0371726
    • SCHEMBL502852
    • 4-b]pyridine
    • DTXSID40725967
    • AS-40994
    • SB16324
    • SY070759
    • 5-ethynyl-2H-pyrazolo[3,4-b]pyridine
    • 1207351-15-2
    • AKOS027253951
    • DB-090924
    • MDL: MFCD22187975
    • Inchi: 1S/C8H5N3/c1-2-6-3-7-5-10-11-8(7)9-4-6/h1,3-5H,(H,9,10,11)
    • InChI Key: LOZKDFHJCRBAHN-UHFFFAOYSA-N
    • SMILES: N1C2C(C=N1)=CC(C#C)=CN=2

Computed Properties

  • Exact Mass: 143.048347172g/mol
  • Monoisotopic Mass: 143.048347172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 41.6Ų

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Additional information on 5-ethynyl-1H-pyrazolo[3,4-b]pyridine

Recent Advances in the Application of 5-ethynyl-1H-pyrazolo[3,4-b]pyridine (CAS: 1207351-15-2) in Chemical Biology and Pharmaceutical Research

The compound 5-ethynyl-1H-pyrazolo[3,4-b]pyridine (CAS: 1207351-15-2) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazolopyridine core and ethynyl functional group, has garnered significant attention due to its versatile applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. The unique structural features of this molecule enable its use as a key intermediate in click chemistry reactions, facilitating the synthesis of complex bioactive molecules.

Recent studies have demonstrated the utility of 5-ethynyl-1H-pyrazolo[3,4-b]pyridine in the design of selective kinase inhibitors. A 2023 publication in the Journal of Medicinal Chemistry highlighted its incorporation into novel compounds targeting the JAK/STAT signaling pathway, showing potent inhibitory activity against JAK2 with IC50 values in the low nanomolar range. The ethynyl group at the 5-position was found to be crucial for maintaining both binding affinity and selectivity, as evidenced by comparative structure-activity relationship (SAR) studies.

In addition to its role in kinase inhibitor development, this compound has shown promise in the field of PROTAC (Proteolysis Targeting Chimera) technology. Researchers at a leading pharmaceutical company recently reported using 5-ethynyl-1H-pyrazolo[3,4-b]pyridine as a linker component in PROTAC molecules targeting BET proteins. The rigid pyrazolopyridine core was found to provide optimal spatial orientation between the E3 ligase binder and the target protein binder, resulting in improved degradation efficiency compared to more flexible linkers.

The synthetic accessibility of 5-ethynyl-1H-pyrazolo[3,4-b]pyridine has also been a focus of recent research. A 2024 study in Organic Process Research & Development described an optimized, scalable synthesis route starting from commercially available 3-aminopyridine derivatives. This new protocol achieved an overall yield of 65% while reducing the number of purification steps and minimizing hazardous waste generation, addressing important considerations for industrial-scale production.

From a structural biology perspective, crystallographic studies have revealed interesting insights into the binding modes of derivatives containing this scaffold. The planar pyrazolopyridine system participates in π-π stacking interactions with aromatic residues in protein binding pockets, while the ethynyl group can be strategically modified to form additional hydrogen bonds or occupy specific subpockets. These structural features contribute to the observed high ligand efficiency of compounds based on this core structure.

Looking forward, the versatility of 5-ethynyl-1H-pyrazolo[3,4-b]pyridine suggests it will continue to play an important role in medicinal chemistry. Current research directions include its application in covalent inhibitor design (through modification of the ethynyl group), development of fluorescent probes for biological imaging, and exploration as a fragment in fragment-based drug discovery. The compound's unique combination of synthetic tractability and diverse biological activity makes it a valuable tool for addressing challenging targets in drug discovery.

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